(4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone” is a chemical compound with the CAS Number: 91503-65-0. It has a molecular weight of 284.66 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of this compound or its derivatives has been reported in several studies. For instance, a series of 3-(4-chlorophenyl)-4-substituted pyrazoles were synthesized and tested for antifungal and antibacterial activity . Another study reported the synthesis of 1,3,5-triyltris((4-chlorophenyl)methanone) by a condensation reaction in glacial acetic acid .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C14H8ClF3O/c15-12-6-4-9(5-7-12)13(19)10-2-1-3-11(8-10)14(16,17)18/h1-8H . This indicates that the compound consists of 14 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, and 1 oxygen atom .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties are not available in the current literature.Scientific Research Applications
Molecular Structure and Antimicrobial Activity : A study explored the molecular structure, vibrational study, and antimicrobial activity of a molecule closely related to (4-Chlorophenyl)[3-(trifluoromethyl)phenyl]methanone. This research highlighted the molecule's potential as an antimicrobial agent and provided insights into its electronic properties and molecular interactions (Sivakumar et al., 2021).
Anti-Candida Agent : Another research focused on a compound related to this compound, emphasizing its promise as an anti-Candida agent. The study included an analysis of vibrational activities, electronic properties, and molecular docking, suggesting its application in treating fungal infections (Jayasheela et al., 2018).
Antiinflammatory and Antibacterial Agents : A paper described the synthesis and biological evaluation of novel pyrazoline derivatives that include a component similar to this compound. These derivatives demonstrated significant antiinflammatory and antibacterial activities, indicating potential applications in medical treatments (Ravula et al., 2016).
Cytotoxic Compound in Cancer Therapy : Research on a related compound, (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone, showed it to be a cytotoxic compound with potential application in cancer therapy. The study provided insights into its mechanism of action, including tubulin polymerization inhibition and induction of apoptosis in leukemia cells (Magalhães et al., 2013).
Environmental Monitoring and Chemical Sensing : Another application involves tetra(4-(diethylamino)phenyl)ethene, a derivative of this compound, showing potential in environmental monitoring and chemical sensing due to its multiple stimuli-responsive and reversible fluorescence characteristics (Wang et al., 2015).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
IUPAC Name |
(4-chlorophenyl)-[3-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3O/c15-12-6-4-9(5-7-12)13(19)10-2-1-3-11(8-10)14(16,17)18/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDKPDCUHKYHOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.